Cas no 503188-09-8 ((1S)-3-amino-1-(naphthalen-2-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(naphthalen-2-yl)propan-1-ol
• CAS No: 503188-09-8
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5818585
• PubChem ID: 93992286
• Update Time: 2025-06-08

(1S)-3-amino-1-(naphthalen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 503188-09-8
• (1S)-3-amino-1-(naphthalen-2-yl)propan-1-ol
• EN300-1853856

• Inchi： 1S/C13H15NO/c14-8-7-13(15)12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9,13,15H,7-8,14H2/t13-/m0/s1
• InChI Key： YRMZKEAWQNBUOA-ZDUSSCGKSA-N
• SMILES： O[C@@H](CCN)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-(naphthalen-2-yl)propan-1-ol

Chemical Profile of (1S)-3-amino-1-(naphthalen-2-yl)propan-1-ol (CAS No. 503188-09-8)

The compound (1S)-3-amino-1-(naphthalen-2-yl)propan-1-ol, identified by its CAS number 503188-09-8, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral alcohol features a naphthalene ring linked to a propanol backbone, with an amino group at the third carbon position. The presence of the stereocenter at the first carbon makes it a valuable intermediate in the synthesis of enantiomerically pure compounds, which are increasingly important in drug development due to their enhanced pharmacological profiles and reduced side effects.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of chiral molecules. The structure of (1S)-3-amino-1-(naphthalen-2-yl)propan-1-ol provides a versatile scaffold for designing molecules with specific biological activities. For instance, its naphthalene moiety can serve as a pharmacophore in various drug classes, including kinase inhibitors and anti-inflammatory agents. The amino group further allows for modifications such as acylation or alkylation, expanding its utility in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play crucial roles in numerous biological pathways, and their inhibition is a key strategy in treating diseases such as cancer, HIV, and hepatitis. The naphthalenyl group can interact with specific residues in the active site of proteases, while the amino and hydroxyl groups provide opportunities for hydrogen bonding and other non-covalent interactions. This makes (1S)-3-amino-1-(naphthalen-2-yl)propan-1-ol an attractive building block for designing highly specific inhibitors.

Furthermore, the stereochemistry of this compound is critical for its biological activity. The (1S) configuration ensures that any derivatives synthesized from it will retain this specific spatial arrangement, which can significantly impact their binding affinity and selectivity. Recent studies have demonstrated that enantiomerically pure compounds often exhibit superior pharmacokinetic properties compared to their racemic counterparts. This has led to increased demand for chiral intermediates like (1S)-3-amino-1-(naphthalen-2-yl)propan-1-ol in drug discovery pipelines.

Another area where this compound shows promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of misfolded proteins and oxidative stress. Small molecules that can modulate these processes are being actively investigated. The aromatic ring system of (1S)-3-amino-1-(naphthalen-2-yl)propan-1-ol can potentially interact with biomolecules involved in these pathways, while the polar functional groups can mediate cellular signaling events.

In terms of synthetic methodology, (1S)-3-amino-1-(naphthalen-2-yl)propan-1-ol can be synthesized through various routes, including asymmetric reduction of ketones and reductive amination reactions. The choice of synthetic path often depends on factors such as yield, scalability, and cost-effectiveness. Advances in catalytic systems have made it possible to achieve high enantioselectivity in these reactions, ensuring that the desired stereoisomer is obtained with minimal racemization.

The pharmaceutical industry has also been exploring the use of this compound as a precursor for more complex molecules via cross-coupling reactions such as Suzuki-Miyaura coupling or Buchwald-Hartwig coupling. These reactions allow for the introduction of diverse substituents at specific positions on the naphthalene ring or the propanol chain, enabling fine-tuning of biological activity. Such modular synthetic approaches are highly valued for their flexibility and efficiency.

Computational modeling has played an increasingly important role in understanding the interactions between (1S)-3-amino-1-(naphthalen-2-yl)propan-1-ol and biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations can provide insights into binding modes and energetics. This information is invaluable for optimizing lead compounds during drug development.

In conclusion, (1S)-3-amino-1-(naphthalen-2-yloleopropanol (CAS No. 503188098) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing enantiomerically pure drugs targeting various diseases. As research continues to uncover new therapeutic applications, this compound is likely to remain a cornerstone in medicinal chemistry innovation.